Cas no 55726-42-6 (1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one)
55726-42-6 structure
Product Name:1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
CAS No:55726-42-6
MF:C21H35N3O6
MW:425.519106149673
CID:944416
PubChem ID:317642
Update Time:2025-04-19
1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one
- 1-β-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
- Dodecanamide, N-(1.β.-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-
- AraCMP
- ara-cytidine 5'-monophosphate
- Aracytidine 5'-monophosphate
- Aracytidine 5'-phosphate
- CAR
- Cytarabine 5'-monophosphate
- Cytarabine monophosphate
- cytarabine monophostate
- CYTOSINE ARABINOSE-5'-PHOSPHATE
- Cytosine arabinoside 5'MP
- Cytosine arabinoside monophosphate
- NSC-250686
- Dodecanamide,2-dihydro-2-oxo-4-pyrimidinyl)-
- 4-(Dodecanoylimino)-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
- NSC250686
- CHEMBL1978256
- DTXSID10971095
- NCI60_001998
- Cytosine, 1.beta.-D-arabinofuranosyl-N(sup 4)-lauroyl-
- SCHEMBL23433256
- 1-beta-D-Arabinofuranosyl-4-lauroylaminopyrimidin-2(1H)-one
- 55726-42-6
-
- Inchi: 1S/C21H35N3O6/c1-2-3-4-5-6-7-8-9-10-11-17(26)22-16-12-13-24(21(29)23-16)20-19(28)18(27)15(14-25)30-20/h12-13,15,18-20,25,27-28H,2-11,14H2,1H3,(H,22,23,26,29)
- InChI Key: DIQMOLNTZYUDBX-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(N=C(C=C1)NC(CCCCCCCCCCC)=O)=O)O)O
Computed Properties
- Exact Mass: 425.25300
- Monoisotopic Mass: 425.25258584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 133.91000
- LogP: 1.78720
1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
55726-42-6 (1-(beta-D-arabinofuranosyl)-4-(dodecanoylamino)pyrimidin-2(1H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk